2-(4-tert-butylphenoxy)ethanamine hydrochloride
Overview
Description
2-(4-tert-butylphenoxy)ethanamine hydrochloride is a useful research compound. Its molecular formula is C12H20ClNO and its molecular weight is 229.74 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Polyamides and Polyimides
- 1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride serves as a key intermediate in synthesizing ortho-linked polyamides with significant thermal stability, characterized by high glass transition temperatures (most >200°C) and considerable weight loss temperatures in excess of 480°C under nitrogen or air atmospheres. These polyamides exhibit excellent solubility in various polar solvents and can form transparent, flexible, and tough films, highlighting their potential for advanced material applications (Hsiao et al., 2000).
- Similarly, aromatic polyamides synthesized from derivatives of 1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride show remarkable solubility and thermal properties, including high glass transition temperatures (209-267°C) and substantial thermal degradation thresholds (>460°C in nitrogen), suggesting their utility in creating durable polymeric films (Yang et al., 1999).
Advanced Material Properties
- The incorporation of 1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride derivatives in polyimide synthesis leads to materials with low dielectric constants (2.74−2.92), minimal moisture absorption, and high glass transition temperatures (276−398 °C), indicating their potential in electronic and aerospace applications due to their excellent solubility and thermal stability (Chern & Tsai, 2008).
- Novel diamines containing bulky tert-butyl substituents derived from 1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride are used to produce polyimides with high tensile strength, good solubility, and elevated glass transition temperatures, demonstrating their applicability in creating robust and flexible polymeric materials (Liaw & Liaw, 1996).
Mechanism of Action
Target of Action
The primary targets of 1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride are the sodium-potassium adenosine triphosphatase (ATPase) and the sarcoplasmic calcium ATPase isoform 2 . These enzymes play crucial roles in maintaining the electrochemical gradients across the cell membranes, which are essential for various cellular functions.
Mode of Action
1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride reduces the activity of sodium-potassium ATPase and stimulates the reuptake function of sarcoplasmic calcium ATPase isoform 2 . By inhibiting sodium-potassium ATPase, it increases intracellular sodium levels, which reverses the driving force of the sodium/calcium exchanger, inhibiting calcium extrusion and possibly facilitating calcium entry .
Biochemical Pathways
The compound affects the sodium-potassium pump and calcium transport pathways . By inhibiting the sodium-potassium pump, it disrupts the balance of sodium and potassium ions in the cell, leading to an increase in intracellular sodium. This increase in sodium reverses the sodium/calcium exchanger, leading to an increase in intracellular calcium .
Result of Action
The increase in intracellular calcium due to the action of 1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride can have various effects at the molecular and cellular levels. Calcium is a crucial second messenger in cells and plays a vital role in many cellular processes, including muscle contraction, neurotransmitter release, and cell growth .
Biochemical Analysis
Biochemical Properties
It may interact with various enzymes, proteins, and other biomolecules, but these interactions have not been identified or characterized .
Cellular Effects
It may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The stability, degradation, and long-term effects of 1-(2-Aminoethoxy)-4-tert-butylbenzene hydrochloride on cellular function in in vitro or in vivo studies have not been reported .
Metabolic Pathways
Its effects on metabolic flux or metabolite levels have not been reported .
Properties
IUPAC Name |
2-(4-tert-butylphenoxy)ethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO.ClH/c1-12(2,3)10-4-6-11(7-5-10)14-9-8-13;/h4-7H,8-9,13H2,1-3H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOYMAELPUBCHAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)OCCN.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.